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Cat. No.: B1585171 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: Disperse Red 50 is a single azo dye used in the textile industry for dyeing polyester

and other synthetic fibers. Due to the potential for certain disperse dyes to be allergenic or

carcinogenic, regulatory bodies have established restrictions on their presence in consumer

products. Consequently, robust and sensitive analytical methods are required for the accurate

quantification of Disperse Red 50 in various matrices, including textiles and environmental

water samples. This application note provides detailed protocols for the quantification of

Disperse Red 50 using High-Performance Liquid Chromatography (HPLC) with UV-Vis

detection, Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), and UV-Vis

Spectrophotometry. Additionally, a general protocol for electrochemical sensing is described.

Analytical Techniques Overview
The primary methods for the quantification of Disperse Red 50 and other disperse dyes

involve chromatographic separation followed by detection.

High-Performance Liquid Chromatography (HPLC): This is a widely used technique that

separates the dye from other components in a sample extract. Detection is typically

performed using a Diode Array Detector (DAD) or a UV-Vis detector, which measures the

absorbance of the dye at a specific wavelength.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): This method offers

higher sensitivity and selectivity compared to HPLC-UV. After chromatographic separation,
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the dye is ionized and detected by a mass spectrometer. The use of Multiple Reaction

Monitoring (MRM) allows for highly specific and sensitive quantification, even in complex

matrices.[1][2]

UV-Vis Spectrophotometry: A simpler and more accessible technique, UV-Vis

spectrophotometry can be used for the quantification of Disperse Red 50 in solutions.[3]

However, it is less suitable for complex mixtures without prior separation, as other

compounds may absorb light at the same wavelength.

Electrochemical Sensing: This technique relies on the intrinsic redox properties of the

analyte.[4] Electrochemical sensors can offer rapid and sensitive detection, often with lower

instrumentation costs compared to chromatographic methods.

Quantitative Data Summary
The following table summarizes quantitative performance data for the analysis of Disperse
Red 50 and similar disperse dyes using various analytical techniques. It is important to note

that performance metrics can vary based on the specific instrumentation, sample matrix, and

experimental conditions.

Analytical
Technique

Analyte Matrix LOD LOQ
Recovery
(%)

LC-MS/MS
Group of 47

Dyes
Textiles

0.02–1.35

ng/mL

0.06–4.09

ng/mL
81.8–114.1

LC-ESI-

MS/MS

Disperse Red

1
Water ~2.0 ng/L ~8.0 ng/L >70

UV-Vis

Spectrophoto

metry

Disperse Red

1

Purified

Water

2.47 x 10⁻⁶

mol/L

8.22 x 10⁻⁶

mol/L
91.2–103

UV-Vis

Spectrophoto

metry

Disperse Red

1

Tap/River

Water
- - 85.9–113

LOD: Limit of Detection; LOQ: Limit of Quantification.
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Experimental Workflows and Logical Relationships
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Caption: General experimental workflow for the analysis of Disperse Red 50.

Sample Preparation Workflows

Textile Sample Preparation Water Sample Preparation (SPE)

Weigh 1g of
Textile Sample

Add 20mL Methanol,
Sonicate (50°C, 30 min)

Centrifuge
(10,000 rpm, 10 min)

Filter Supernatant
(0.22 µm PTFE)

Evaporate & Reconstitute

Condition SPE Cartridge

Load Water Sample

Wash Cartridge

Elute with Solvent

Dry Eluate & Reconstitute

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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